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Compound of Interest

Compound Name: Hydroxylammonium sulfate

Cat. No.: B152606

Introduction

Hydroxylammonium sulfate, with the chemical formula (NH3OH)2SOa4, is a salt of
hydroxylamine and sulfuric acid.[1] It presents as a colorless to white crystalline solid and is a
crucial reagent in various industrial and laboratory settings.[2] Its applications include use as a
potent reducing agent in organic synthesis for converting aldehydes and ketones to oximes, a
viscosity stabilizer in rubber production, and in photographic processes.[2][3] Despite its utility,
hydroxylammonium sulfate poses significant health and environmental hazards, including
potential carcinogenicity, organ damage through repeated exposure, and high aquatic toxicity.
[4][5][6] This guide provides a comprehensive overview of the safety data and handling
precautions for hydroxylammonium sulfate, tailored for researchers, scientists, and drug
development professionals to ensure its safe use in a laboratory environment.

Chemical Identification and Physical Properties

A clear understanding of the substance's physical and chemical properties is fundamental to its
safe handling. Hydroxylammonium sulfate is an odorless, white solid that is soluble in water.
[1][2][7] It is thermally unstable and begins to decompose at 120 °C.[1]

Table 1: Physical and Chemical Properties of Hydroxylammonium Sulfate
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Property Value Citations
CAS Number 10039-54-0 [41[5][6][81[9]
EC Number 233-118-8 [419]
Molecular Formula (NH30H)2S04 [11121181191
Molecular Weight 164.14 g/mol 21171181191
Appearance CoForIess to white crystalline 2]
solid/powder
Odor Odorless [7]
Melting Point ~170 °C (Decomposes) [2][3]
Boiling Point Decomposes [7]
Density 1.88 g/cm3 at 20 °C [11[5]
Water Solubility 58.7 g/100 mL at 20 °C [1]
Partition Coefficient (log Kow) -3.6 [5][10]

Hazard Identification and Toxicology

Hydroxylammonium sulfate is classified as a hazardous substance under the Globally

Harmonized System (GHS).[4] It is harmful if swallowed or in contact with skin, causes serious

skin and eye irritation, may cause an allergic skin reaction, is suspected of causing cancer, and

may cause damage to organs through prolonged or repeated exposure.[4][5][6][8] It is also

very toxic to aquatic life.[4][6]
GHS Hazard Pictograms:

laalt text

Corrosion (GHSO05), Exclamation Mark (GHS07), Health Hazard (GHSO08), Environment

(GHS09)

Signal Word:Danger[5][6]
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Hazard Statements:

e H290: May be corrosive to metals.[4][6][11]

e H302 + H312: Harmful if swallowed or in contact with skin.[4][6][8]
o H315: Causes skin irritation.[4][6][8]

e H317: May cause an allergic skin reaction.[4][5][6][8]

e H319: Causes serious eye irritation.[4][5][6][8]

e H351: Suspected of causing cancer.[4][5][6][8]

o H373: May cause damage to organs (blood, hematopoietic system, spleen) through
prolonged or repeated exposure.[4][5][6][8]

H400: Very toxic to aquatic life.[4][6]

Table 2: Toxicological Data

Endpoint Species Value Citations
Acute Oral LD50 Rat 545 - 842 mg/kg [1][9][10]
Acute Dermal LD50 Rabbit 100 - 500 mg/kg [10]
Aquatic Toxicity Desmodesmus

_ 0.86 mg/L (96 h)
(Algae 1C50) subspicatus

Safe Handling and Storage Protocols

Adherence to strict protocols is mandatory to minimize exposure and ensure safety. This
involves a combination of engineering controls, appropriate personal protective equipment
(PPE), and standardized procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
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» Engineering Controls: Always handle hydroxylammonium sulfate in a well-ventilated area.
A certified chemical fume hood is required to prevent inhalation of dust.[6][12] An eye wash

station and safety shower must be readily accessible.[9]

o Personal Protective Equipment: The selection of PPE is a critical step in preventing chemical

exposure.
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PPE Selection for Hydroxylammonium Sulfate

Task: Handling
Hydroxylammonium Sulfate

Engineering Controls:
Work in Chemical Fume Hood?

No / Dust Present

Respiratory Protection:
Wear NIOSH-approved
respirator/dust mask

Hand Protection:
Wear chemical-resistant gloves
(e.g., Nitrile, tested to EN 374)

Eye/Face Protection:
Wear safety goggles and/or
face shield

Body Protection:
Wear lab coat or chemical-
resistant apron/suit

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Hydroxylammonium Sulfate.
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Procedural Protocols for Safe Handling

o Preparation: Before handling, read and understand the Safety Data Sheet (SDS).[4][9]
Ensure all necessary engineering controls and PPE are in place and functional.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to minimize dust generation and inhalation.[6] Use non-sparking tools.[13]

e During Use: Avoid all personal contact, including inhalation and contact with skin and eyes.
Do not eat, drink, or smoke in the work area.[8][9]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[6] Decontaminate the work area.

o Clothing: Immediately remove and launder any contaminated clothing before reuse.[4][5][8]
Contaminated work clothing should not be allowed out of the workplace.[8][9]

Storage Requirements Protocol

o Container: Store in the original, tightly sealed, corrosion-resistant container.[4][6][8] Do not
use metal containers.[6]

e Location: Store in a cool, dry, well-ventilated area.[8] The storage area must be secured and
locked.[5][8][9]

e Segregation: Store away from incompatible materials such as strong oxidizers, nitrates,
nitrites, powdered metals, and alkalis.[13] Keep away from heat and sources of ignition.[6]

 Inspection: Regularly inspect containers for leaks or physical damage.

Emergency and First Aid Protocols

Immediate and appropriate action is critical in the event of an exposure or accidental release.

First Aid Measures

In all cases of exposure, seek immediate medical advice and show the Safety Data Sheet to
the attending physician.[4][12]
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First Aid for Hydroxylammonium Sulfate Exposure

Skin Contact
\

Immediately remove all
contaminated clothing

ation
\4

Y

Wash skin with plenty of

Move to fresh air soap and water

If not breathing, give
artificial respiration

Eye Contact

Rinse cautiously with water
for at least 15 minutes

Remove contact lenses,
if present and easy to do

Continue rinsing

Ingesion
\/

Rinse mouth with water

DO NOT induce vomiting

Medical Attention
(Call POISON CENTER/Doctor)

Seek Immediate

Click to download full resolution via product page

Caption: First Aid Response Flowchart for Exposure Incidents.

« Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[8][12]
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» Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the skin with plenty of
soap and water.[4][5][8]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.[12]
If present, remove contact lenses and continue rinsing.[5][8][9]

 Ingestion: Never give anything by mouth to an unconscious person.[12] Rinse the mouth with
water. Do NOT induce vomiting.[8][12]

Accidental Release (Spill) Protocol

o Evacuate: Evacuate non-essential personnel from the spill area and secure entry.[14]
o Ventilate: Ensure the area is well-ventilated.

o PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye protection.[4][12]

« Containment: Prevent the spill from entering drains, sewers, or waterways.[4][8]

o Clean-up: Carefully sweep or scoop up the solid material without creating dust.[8][12] Collect
the material and place it into a suitable, closed, and properly labeled container for disposal.
[12][14]

o Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective
clothing before reuse.

Disposal Protocol

Waste material is considered hazardous and must be disposed of according to strict
regulations.

o Waste Characterization: Hydroxylammonium sulfate waste must be treated as hazardous
waste.

» Containerization: Collect waste in designated, labeled, and sealed containers.[14] Do not mix
with other waste streams.
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» Disposal: Dispose of the waste and its container at an approved waste disposal facility.[8][9]
All disposal practices must be in accordance with federal, state, and local environmental
regulations. Do not discharge into the sewer system or the environment.[6][13]

Conclusion

Hydroxylammonium sulfate is an invaluable chemical for research and development, but it
demands respect and careful handling. Its potential for causing severe health effects, including
cancer and organ damage, necessitates a robust safety culture.[4][5] By implementing the
engineering controls, personal protective equipment, and procedural protocols outlined in this
guide, researchers and scientific professionals can mitigate the risks and ensure a safe
laboratory environment. Always prioritize safety by consulting the substance's specific SDS
before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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